Cas no 2228493-46-5 (1-(3,3-difluorocyclobutyl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(3,3-difluorocyclobutyl)-N-methylcyclopropan-1-amine
• CAS No: 2228493-46-5
• MF: C₈H₁₃F₂N
• MW: 161.19232916832
• CID: 5943434
• PubChem ID: 165708191
• Update Time: 2025-05-23

1-(3,3-difluorocyclobutyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-difluorocyclobutyl)-N-methylcyclopropan-1-amine
• EN300-1948372
• 2228493-46-5

• Inchi： 1S/C8H13F2N/c1-11-7(2-3-7)6-4-8(9,10)5-6/h6,11H,2-5H2,1H3
• InChI Key： NXRJFLMDFNYTSG-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)C1(CC1)NC)F

Computed Properties

• Exact Mass: 161.10160574g/mol
• Monoisotopic Mass: 161.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12Ų

Additional information on 1-(3,3-difluorocyclobutyl)-N-methylcyclopropan-1-amine

1-(3,3-Difluorocyclobutyl)-N-Methylcyclopropan-1-Amine: A Comprehensive Overview

The compound 1-(3,3-difluorocyclobutyl)-N-methylcyclopropan-1-amine, with the CAS number 2228493-46-5, is a unique organic molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its bicyclic structure, which includes a cyclopropane ring fused to a cyclobutane ring, both substituted with fluorine atoms and an amine group. The presence of fluorine atoms introduces interesting electronic and steric properties, making this compound a subject of interest for researchers exploring novel materials and chemical reactions.

The synthesis of 1-(3,3-difluorocyclobutyl)-N-methylcyclopropan-1-amine involves a series of carefully designed reactions that highlight the versatility of modern organic synthesis techniques. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, which are critical for applications in drug discovery and advanced materials. The use of transition metal catalysts and fluorination techniques has been pivotal in achieving the desired stereochemistry and regioselectivity in the synthesis process.

In terms of applications, this compound has shown promise in several areas. In drug discovery, its unique structure makes it a potential candidate for targeting specific biological pathways. Recent research has explored its interactions with various enzymes and receptors, suggesting potential therapeutic applications in oncology and neurodegenerative diseases. Additionally, its electronic properties make it a candidate for use in organic electronics, particularly in the development of new semiconducting materials.

The structural integrity of 1-(3,3-difluorocyclobutyl)-N-methylcyclopropan-1-amine is influenced by the strained nature of its rings. The cyclopropane ring introduces significant angle strain, while the cyclobutane ring contributes to torsional strain. These strained structures are not only fascinating from a theoretical standpoint but also offer practical advantages in chemical reactivity. Recent computational studies have provided insights into the molecule's electronic distribution and reactivity patterns, which are essential for predicting its behavior in various chemical environments.

The integration of fluorine atoms into the structure further enhances its utility. Fluorine's electronegativity imparts unique electronic properties to the molecule, making it suitable for applications where precise control over electron distribution is critical. For instance, in materials science, fluorinated compounds are often used as dielectric materials due to their high thermal stability and low dielectric loss. The presence of fluorine in this compound could open new avenues for its use in high-performance materials.

Recent advancements in analytical techniques have also contributed to a deeper understanding of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in determining its molecular structure and conformational preferences. These insights are crucial for designing experiments that explore its reactivity and functionality.

In conclusion, 1-(3,3-difluorocyclobutyl)-N-methylcyclopropan-1-amine represents a fascinating example of how complex molecular architectures can lead to novel chemical behaviors and applications. With ongoing research focusing on its synthesis optimization, structural characterization, and functional exploration, this compound continues to be a subject of interest for scientists across various disciplines.